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Compound of Interest

Compound Name:
Cis-2-Carbomethoxycyclohexane-

1-Carboxylic Acid

Cat. No.: B048533 Get Quote

The International Union of Pure and Applied Chemistry (IUPAC) provides a systematic set of

rules for naming chemical compounds to ensure clarity and avoid ambiguity. For the compound

"cis-2-Carbomethoxycyclohexane-1-Carboxylic Acid," the correct IUPAC name is cis-2-

(methoxycarbonyl)cyclohexanecarboxylic acid. This name is derived by carefully considering

the parent structure, the principal functional groups, their positions, and the stereochemistry of

the molecule.

Step-by-Step Derivation of the IUPAC Name:
Identifying the Parent Structure: The core of the molecule is a six-membered carbon ring,

which is identified as a cyclohexane.

Determining the Principal Functional Group: The molecule contains two functional groups: a

carboxylic acid (-COOH) and an ester (-COOCH₃). According to IUPAC nomenclature rules,

the carboxylic acid group has higher priority than the ester group. Therefore, the carboxylic

acid is designated as the principal functional group, and the compound is named as a

derivative of cyclohexanecarboxylic acid.

Numbering the Cyclohexane Ring: The carbon atom of the cyclohexane ring attached to the

principal functional group (the carboxylic acid) is assigned the number 1 position. The ring is

then numbered in a way that gives the other substituent the lowest possible number. In this

case, the ester group is at the adjacent carbon, so it is at the number 2 position.
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Naming the Substituent: The substituent at the number 2 position is an ester group,

specifically a methyl ester. In IUPAC nomenclature, when an ester group is treated as a

substituent, it is named by replacing the "-ate" ending of the ester with "-oxycarbonyl."

However, a more common and accepted practice for simple alkyl esters is to name the alkyl

group and then the carboxylate part as a substituent. For a -COOCH₃ group, this is

"methoxycarbonyl".

Indicating Stereochemistry: The prefix "cis-" is used to indicate the relative spatial

arrangement of the two substituents on the cyclohexane ring. "Cis-" signifies that both the

carboxylic acid group and the methoxycarbonyl group are on the same side of the ring.

By combining these elements in the correct order—stereochemistry, substituent with its locant,

and the parent name—we arrive at the full IUPAC name: cis-2-

(methoxycarbonyl)cyclohexanecarboxylic acid.

Structural and Chemical Information:
Property Value

Molecular Formula C₉H₁₄O₄[1]

Molecular Weight 186.2051 g/mol [1]

CAS Number 111955-05-6[1]

This compound is a valuable building block in organic synthesis, particularly in the creation of

pharmaceuticals and other complex molecules where precise stereochemistry is crucial.[1]

Visualizing the Structure and Naming Logic:
To further clarify the relationship between the structure and its IUPAC name, the following

diagram illustrates the numbering and stereochemistry of the molecule.
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cis-2-(methoxycarbonyl)cyclohexanecarboxylic acid

Naming Breakdown
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Caption: IUPAC naming logic for the target molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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